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Compound of Interest

Compound Name: trans-Jasmone

Cat. No.: B1672801

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trans-jasmone is a valuable volatile organic compound and a key component of the
characteristic aroma of jasmine oil. It belongs to the jasmonate family of plant hormones, which
are involved in various physiological processes, including plant defense and development.
Beyond its use in the fragrance and cosmetic industries, trans-jasmone and related
jasmonates are of increasing interest to researchers and drug development professionals for
their potential biological activities. This document provides detailed protocols and data for the
extraction of trans-jasmone from plant material, primarily focusing on jasmine flowers
(Jasminum species).

Data Presentation: Comparison of Extraction
Methods

The selection of an appropriate extraction method is critical for maximizing the yield and purity
of trans-jasmone. The following table summarizes quantitative data from various studies on
different extraction techniques.
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Extraction . Key .
Plant Material Yield Reference
Method Parameters
) Pressure: 300 Concrete Oil:
. Jasminum
Supercritical CO2 bar, 0.033% (fresh
) sambac (Open ) [1][2]
Extraction (SFE) Temperature: 35-  petal weight
Flowers) .
60°C basis)
] Pressure: 300 Concrete Oil:
- Jasminum
Supercritical CO2 bar, 0.021% (fresh
) sambac (Closed ) [11[2]
Extraction (SFE) Buds) Temperature: 35-  petal weight
uds
60°C basis)
Pressure: 200 )
- Oil: 12.18
Supercritical CO2 ] bar,
) Jasmine Flower mg/100 g dry [3]
Extraction (SFE) Temperature:
flower
325 K (561.85°C)
Concrete Oil:
0.178%,
Solvent ] ]
) Jasminum - Absolute Oil:
Extraction (n- Not specified
sambac 0.094% (fresh
Hexane) .
petal weight
basis)
Solvent
) ) 1 kg of absolute
Extraction Jasmine B
) Not specified from 145 kg of
(Renewable grandiflorum
flowers
Solvent)
Solvent
_ _ 1 kg of absolute
Extraction Jasmine N
) Not specified from 720 kg of
(Hexane - grandiflorum
. flowers
Conventional)
o Jasminum - Essential Oil:
Hydro-distillation Not specified
sambac 0.008%
Subcritical Fluid Jasminum Temperature: Not directly
Extraction (SFE)  sambac 44°C, Solvent-to- comparable

material ratio:
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(adsorbed on 3.5:1, Time: 53 (extracted from
activated carbon)  min adsorbent)
Relative
Headspace-Solid ) ) abundance data
_ Fiber: Various
Phase Jasminum for
: : : (e.g., PDMS, i ,
Microextraction species gualitative/semi-
CAR/PDMS) o
(HS-SPME) guantitative
analysis

Experimental Protocols
Protocol 1: Supercritical CO2 Extraction (SFE) of
Jasmine Oil

This protocol is based on optimized conditions for the extraction of essential oil from jasmine
flowers, which contains trans-jasmone.

1. Materials and Equipment
e Fresh or dried jasmine flowers (Jasminum spp.)

o Supercritical Fluid Extractor system equipped with an extraction vessel, pumps, temperature
and pressure controllers, and a separator.

e High-purity CO2 (SFC grade)
e Grinder or mill

e Analytical balance

e Collection vials

2. Sample Preparation

o Harvest fresh jasmine flowers, preferably in the early morning when the fragrance is most
potent.
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If using dried material, dry the flowers in an oven at a low temperature (e.g., 40-50°C) to a
constant weight to minimize moisture content.

Grind the plant material to a uniform, fine powder to increase the surface area for extraction.

. SFE Procedure

Accurately weigh the ground plant material and load it into the extraction vessel of the SFE
system.

Seal the extraction vessel.

Set the extraction parameters:

o Pressure: 200 bar

o Temperature: 325 K (52°C)

o CO:2 Flow Rate: Set according to the manufacturer's recommendation for the vessel size
(e.g., 2-4 L/min).

Pressurize the system with COz2 to the desired setpoint.

Once the pressure and temperature are stable, begin the dynamic extraction by flowing
supercritical CO2 through the extraction vessel.

The extracted compounds are carried by the supercritical fluid to the separator.

In the separator, reduce the pressure and/or increase the temperature to cause the CO:2 to
return to a gaseous state, precipitating the extracted oil.

Collect the essential oil from the separator into a pre-weighed collection vial.

Continue the extraction for a predetermined time (e.g., 2-4 hours) or until the extraction yield
plateaus.

After the extraction is complete, carefully depressurize the system.
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Remove the spent plant material from the extraction vessel.

Weigh the collected extract to determine the yield.

4. Post-Extraction Analysis

The extracted oil can be analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to
identify and quantify the chemical constituents, including trans-jasmone.

Visualizations
Jasmone Biosynthetic Pathway

The biosynthesis of jasmone in plants originates from jasmonic acid. The following diagram
illustrates a simplified pathway leading to the formation of jasmonic acid, the precursor to
jasmone. Jasmonic acid is synthesized from a-linolenic acid via the octadecanoid pathway.
This process begins in the chloroplasts and is completed in the peroxisomes.

Click to download full resolution via product page

Caption: Simplified biosynthetic pathway of trans-jasmone from a-linolenic acid.

Supercritical CO2 Extraction Workflow

The following diagram outlines the general workflow for the extraction of trans-jasmone from
plant material using Supercritical CO2 Extraction (SFE).
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Caption: Experimental workflow for trans-jasmone extraction using SFE.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1672801?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672801?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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